Cas no 868676-50-0 (3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide
• CAS No: 868676-50-0
• MF: C₁₇H₁₅NO₃S₂
• MW: 345.435901880264
• CID: 5983099
• PubChem ID: 7189678
• Update Time: 2025-06-12

3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide
• 868676-50-0
• ZINC04325550
• N-(benzo[b]thiophen-5-yl)-3-(phenylsulfonyl)propanamide
• HMS1654P18
• AKOS024611712
• F1821-0369

• Inchi： 1S/C17H15NO3S2/c19-17(9-11-23(20,21)15-4-2-1-3-5-15)18-14-6-7-16-13(12-14)8-10-22-16/h1-8,10,12H,9,11H2,(H,18,19)
• InChI Key： HRKIEVQXHXSFAA-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)SC=C2)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 345.04933569g/mol
• Monoisotopic Mass: 345.04933569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide

Introduction to 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide (CAS No. 868676-50-0)

3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide, identified by its Chemical Abstracts Service number 868676-50-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both sulfonyl and benzothiophene moieties, which are known for their diverse biological activities. The structural framework of this molecule incorporates a benzenesulfonyl group at the C3 position, linked to a propanamide moiety, with the other end connected to a 1-benzothiophen-5-yl substituent. Such a structural design not only contributes to its unique chemical properties but also opens up numerous possibilities for its application in drug discovery and development.

The benzenesulfonyl group is a key pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In contrast, the 1-benzothiophen-5-yl moiety introduces a heterocyclic aromatic system that is frequently encountered in natural products and pharmaceuticals. The combination of these two functional groups in 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have shown that the presence of the benzenesulfonyl group can modulate the electronic properties of the molecule, influencing its reactivity and solubility. Similarly, the aromatic ring system of the 1-benzothiophen-5-yl group can engage in π-stacking interactions with biological targets, which may enhance drug-receptor binding affinity. These insights have guided the design of novel derivatives of 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide aimed at optimizing pharmacokinetic profiles and therapeutic efficacy.

In addition to its structural features, 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide has been explored in various preclinical studies for its potential therapeutic applications. Preliminary research indicates that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The sulfonyl group is particularly relevant in this context, as sulfonamides are well-documented scaffolds in drug development due to their broad spectrum of biological activities. Furthermore, the benzothiophene moiety has been associated with neuroprotective and anti-cancer properties, suggesting that 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide could be a valuable tool in developing treatments for neurological diseases or cancer.

The synthesis of 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include sulfonylation reactions, nucleophilic substitution, and condensation processes. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the preparation of complex molecules like this one, making it more feasible for large-scale production. These improvements have not only enhanced efficiency but also reduced costs, facilitating further exploration of its pharmacological potential.

From a medicinal chemistry perspective, the structural diversity offered by compounds like 3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide is highly valuable for drug discovery programs. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the pharmacological properties of the molecule to achieve desired therapeutic effects. For instance, variations in the length or nature of the amide bond can influence metabolic stability and bioavailability, while changes to the aromatic rings can alter binding specificity to biological targets. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide critical insights into optimizing drug candidates.

The growing interest in heterocyclic compounds has spurred numerous studies on their biological activities and potential applications. The benzothiophene scaffold, in particular, has been extensively investigated due to its presence in many bioactive natural products and pharmaceuticals. Researchers have leveraged this scaffold to develop drugs with diverse therapeutic profiles, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of additional functional groups into benzothiophene derivatives has further expanded their pharmacological potential, making them attractive candidates for further exploration.

In conclusion,3-(benzenesulfonyl)-N-(1-benzothiophen-5-yl)propanamide (CAS No. 868676-50-0) represents an intriguing molecule with significant promise in pharmaceutical research. Its unique structural features—comprising both sulfonyl and benzothiophene moieties—make it a versatile scaffold for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications for this compound and its derivatives, highlighting its importance as a building block in medicinal chemistry. As synthetic methodologies continue to evolve and computational tools become more sophisticated,3-(benzenesulfonyl)-N-(1-benzothiophen-5-y l)propanamide is poised to play an increasingly pivotal role in future drug discovery efforts.